Cas no 28540-82-1 (Tentoxin)

Tentoxin structure

Product name:Tentoxin

CAS No:28540-82-1

MF:C₂₂H₃₀N₄O₄

MW:414.498

CID:265435

PubChem ID:24900492

Tentoxin Chemical and Physical Properties

Names and Identifiers

- Cyclo[N-methyl-L-alanyl-L-leucyl-(aZ)-a,b-didehydro-N-methylphenylalanylglycyl]
- Tentoxin
- (3S,6S,12Z)-12-benzylidene-1,6,7-trimethyl-3-(2-methylpropyl)-1,4,7,10-tetrazacyclododecane-2,5,8,11-tetrone
- Tenuazonicacid
- 12-benzylidene-3-isobutyl-1,6,7-trimethyl-1,4,7,10-tetraaza-cyclododecane-2,5,8,11-tetraone
- Cycloleucyl-N-methylalanylglycyl-N-methyl dehydrophenylalanine
- Tentoxin from Alternaria tenuis
- (Z)-Cyclic(N-methyl-L-alanyl-L-leucyl-alpha,beta-didehydro-N-methylphenylalanylglycyl)
- 28540-82-1
- CHEBI:9439
- SCHEMBL2266662
- Cyclo(N-methyl-L-alanyl-L-leucyl-alpha,beta-didehydro-N-methylphenylalanylglycyl), (Z)-
- Tentoxin, analytical standard
- UNII-FW4EQ02E0Z
- C08441
- Tentoxin Solution in Methanol, 100ug/mL
- AC1NQY3N
- Tentoxin Solution in Acetonitrile, 100ug/mL
- CCRIS 8423
- 1,4,7,10-Tetraazacyclododecane-2,5,8,11-tetrone, 1,6,7-trimethyl-3-(2-methylpropyl)-12-(phenylmethylene)-, (3S,6S,12Z)-
- CYCLO(N-METHYL-L-ALANYL-L-LEUCYL-.ALPHA.,.BETA.- DIDEHYDRO-N-METHYLPHENYLALANYLGLYCYL)
- 1ST001592-100M
- Q7700913
- Tentotoxin, Alternaria alternata
- cyclo-(N-Methyl-L-alanyl-L-leucyl-N-methyl-(Z)-dihydrophenylalanyl-glycyl)
- (3S,6S,12Z)-1,6,7-trimethyl-3-(2-methylpropyl)-12-(phenylmethylidene)-1,4,7,10-tetraazacyclododecane-2,5,8,11-tetrone
- AKOS040740199
- FW4EQ02E0Z
- (3S,6S,12Z)-12-benzylidene-3-isobutyl-1,6,7-trimethyl-1,4,7,10-tetrazacyclododecane-2,5,8,11-tetrone
- cyclo(l-leucyl-N-methyl(z)-dehydrophenylalanyl-glycyl-N-methyl-l-alanyl)
- SureCN2266662
- 1ST001592
- 1ST001592-100A
- NS00010350
- Tentoxin from Alternaria tenuis, Naturally occurring phytotoxic cyclic tetrapeptide
- Cyclo[N-methyl-L-alanyl-L-leucyl-(alphaZ)-alpha,beta-didehydro-N-methylphenylalanylglycyl]
- DTXSID70893264
- CYCLO(N-METHYL-L-ALANYL-L-LEUCYL-.ALPHA.,.BETA.-DIDEHYDRO-N-METHYLPHENYLALANYLGLYCYL)
- 65452-16-6
- DA-58404
- DTXCID701324616
- CYCLO(N-METHYL-L-ALANYL-L-LEUCYL-ALPHA,BETA-DIDEHYDRO-N-METHYLPHENYLALANYLGLYCYL)
- MDL： MFCD00133844
- Inchi： InChI=1S/C22H30N4O4/c1-14(2)11-17-22(30)26(5)18(12-16-9-7-6-8-10-16)21(29)23-13-19(27)25(4)15(3)20(28)24-17/h6-10,12,14-15,17H,11,13H2,1-5H3,(H,23,29)(H,24,28)/b18-12-/t15-,17-/m0/s1
- InChI Key： SIIRBDOFKDACOK-LFXZBHHUSA-N
- SMILES： CC(C[C@H]1C(N(/C(/C(NCC(N([C@H](C(N1)=O)C)C)=O)=O)=C\C2=CC=CC=C2)C)=O)C

Computed Properties

Exact Mass: 414.22700
Monoisotopic Mass: 414.22670545g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 30
Rotatable Bond Count: 3
Complexity: 697
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 98.8Å²
XLogP3: 2

Experimental Properties

Color/Form: NA
Density: 1.114±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: Not available
Boiling Point: 750.84 °C at 760 mmHg
Flash Point: 192.0±23.7 °C
Refractive Index: 1.53
Solubility: Very slightly soluble (0.66 g/l) (25 º C),
PSA: 98.82000
LogP: 1.52690

Tentoxin Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
WGK Germany：3
Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Hazardous Material Identification：
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Tentoxin Customs Data

HS CODE：29337900

Tentoxin Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	T019505-2.5mg	Tentoxin	28540-82-1		2.5mg	$ 1424.00	2023-09-06
LKT Labs	T1855-5 mg	Tentoxin	28540-82-1	≥98%, HPLC	5mg	$3,066.20	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-222343-500µg	Tentotoxin, Alternaria alternata,	28540-82-1	≥98%	500µg	￥1497.00	2023-09-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	35977-0.1MG	Tentoxin	28540-82-1	analytical standard	100μG	￥11987.46	2022-02-23
Apollo Scientific	BIT1002-1mg	Tentoxin from Alternaria tenuis	28540-82-1		1mg	£544.00	2025-02-19
TRC	T019505-5mg	Tentoxin	28540-82-1		5mg	$ 2568.00	2023-09-06
eNovation Chemicals LLC	Y1267174-1mg	Cyclo[N-methyl-L-alanyl-L-leucyl-(aZ)-a,ß-didehydro-N-methylphenylalanylglycyl]	28540-82-1	98%	1mg	$1140	2024-06-07
LKT Labs	T1855-1 mg	Tentoxin	28540-82-1	≥98%, HPLC	1mg	$770.10	2023-07-10
TRC	T019505-.5mg	Tentoxin	28540-82-1		5mg	$368.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-222343-500 µg	Tentotoxin, Alternaria alternata,	28540-82-1	≥98%	500µg	￥1,497.00	2023-07-10